Cas no 1804477-05-1 (Ethyl 3-(fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate)
Ethyl 3-(fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-(fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate
-
- Inchi: 1S/C11H11F4NO4/c1-2-19-8(17)4-6-3-7(5-12)10(16-9(6)18)20-11(13,14)15/h3H,2,4-5H2,1H3,(H,16,18)
- InChI Key: VWHJUZGFNAGKKL-UHFFFAOYSA-N
- SMILES: FCC1=C(NC(C(=C1)CC(=O)OCC)=O)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 468
- XLogP3: 1.5
- Topological Polar Surface Area: 64.599
Ethyl 3-(fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029092461-1g |
Ethyl 3-(fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate |
1804477-05-1 | 97% | 1g |
$1,504.90 | 2022-04-02 |
Ethyl 3-(fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
Additional information on Ethyl 3-(fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate
Ethyl 3-(fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate: A Comprehensive Overview
Ethyl 3-(fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate, with CAS No. 1804477-05-1, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemicals. This compound is characterized by its unique structure, which includes a pyridine ring substituted with fluoromethyl, hydroxy, and trifluoromethoxy groups. The presence of these substituents imparts distinctive chemical properties, making it a valuable molecule for various applications.
The synthesis of Ethyl 3-(fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate involves a series of intricate chemical reactions, including nucleophilic substitutions, oxidations, and acetylations. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various solvent systems and catalysts to optimize the reaction conditions, ensuring scalability for industrial applications.
One of the most promising applications of this compound lies in its potential as a lead molecule in drug discovery. The pyridine ring serves as a versatile scaffold for attaching bioactive groups, making it an attractive target for medicinal chemists. Studies have shown that Ethyl 3-(fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate exhibits potent activity against several enzymes involved in inflammatory pathways. For instance, it has demonstrated inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in inflammation and pain management.
In addition to its pharmaceutical applications, this compound has also found utility in agrochemicals. The trifluoromethoxy group imparts excellent stability against metabolic degradation in plants, making it a viable candidate for herbicides and fungicides. Recent field trials have highlighted its efficacy in controlling major crop pests without adverse environmental impacts. This dual functionality underscores the versatility of Ethyl 3-(fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate in addressing contemporary challenges in agriculture.
The pharmacokinetic profile of this compound has been extensively studied to evaluate its bioavailability and metabolic pathways. Preclinical studies indicate that it exhibits favorable absorption characteristics and minimal toxicity profiles, which are critical for its potential use as an orally administered drug. Furthermore, its ability to penetrate cellular membranes efficiently enhances its therapeutic potential.
Recent breakthroughs in computational chemistry have facilitated the design of analogs with improved pharmacodynamic properties. By modifying the fluoromethyl and trifluoromethoxy groups, researchers have successfully synthesized derivatives with enhanced selectivity and reduced off-target effects. These advancements pave the way for the development of next-generation therapeutics targeting chronic inflammatory diseases and infectious pathogens.
In conclusion, Ethyl 3-(fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate stands as a testament to the ingenuity of modern chemical synthesis and its application across diverse scientific domains. Its unique structure, coupled with cutting-edge research findings, positions it as a pivotal molecule in advancing both pharmaceutical and agricultural sciences.
1804477-05-1 (Ethyl 3-(fluoromethyl)-6-hydroxy-2-(trifluoromethoxy)pyridine-5-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)